Cas no 1004096-15-4 (1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole)

• Product name: 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole
• CAS No: 1004096-15-4
• MF: C₅H₆F₂N₂
• MW: 132.111347675323
• MDL: MFCD04968779
• CID: 1073589
• PubChem ID: 4001573

1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-5-methyl-1H-pyrazole
• AKOS B017760
• ART-CHEM-BB B017760
• TIMTEC-BB SBB000018
• 1-DIFLUOROMETHYL-5-METHYL-1H-PYRAZOLE
• QIJAQLXWDVOMJM-UHFFFAOYSA-N
• AKOS000307575
• 1-(difluoromethyl)-5-methyl-pyrazole
• 1-(difluoromethyl)-5-methylpyrazole
• CS-0215235
• A919951
• ALBB-004396
• SB85571
• MFCD04968779
• EN300-229276
• LS-01664
• STK312827
• 1004096-15-4
• SCHEMBL17551252
• 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole

• MDL： MFCD04968779
• Inchi： InChI=1S/C5H6F2N2/c1-4-2-3-8-9(4)5(6)7/h2-3,5H,1H3
• InChI Key： QIJAQLXWDVOMJM-UHFFFAOYSA-N
• SMILES： CC1=CC=NN1C(F)F

Computed Properties

• Exact Mass: 132.04990452g/mol
• Monoisotopic Mass: 132.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Additional information on 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole

Comprehensive Overview of 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole (CAS No. 1004096-15-4)

1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole (CAS No. 1004096-15-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, C5H5F2IN2, offers a balance of reactivity and stability, making it invaluable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for fluorinated pyrazole derivatives like 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole has surged due to their role in designing bioactive compounds. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing common challenges in small-molecule drug discovery. The compound's iodine substituent also facilitates palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis.

The agrochemical industry has explored 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole as a precursor for crop protection agents. Its fluorine atoms improve lipophilicity, a critical factor for pesticide efficacy. With growing global concerns about food security and environmental impact, this compound aligns with trends toward low-toxicity and high-efficiency solutions. Notably, its pyrazole core is structurally similar to several commercial herbicides, sparking innovation in precision agriculture.

From a material science perspective, CAS 1004096-15-4 contributes to advancements in organic electronics and liquid crystal displays. Its electron-withdrawing groups enable fine-tuning of charge transport properties, a key focus area for next-generation semiconductors. As industries push for energy-efficient technologies, such compounds are increasingly relevant to OLED development and flexible electronics.

Quality control of 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole requires rigorous analytical techniques like HPLC, NMR, and mass spectrometry. Suppliers must ensure high chemical purity (>98%) to meet research-grade standards, a frequent query among laboratory purchasers. Storage recommendations typically emphasize protection from light sensitivity and moisture, as these factors may affect the compound's shelf life and reactivity.

Current synthetic routes for 1004096-15-4 often involve iodination of precursor pyrazoles, with yields optimized through microwave-assisted synthesis—a trending method in process chemistry. The compound's scalability remains a subject of academic papers, reflecting the broader scientific community's interest in cost-effective production of fine chemicals.

In patent literature, 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole appears in claims related to kinase inhibitors and anti-inflammatory agents, highlighting its therapeutic potential. This aligns with increasing searches for targeted cancer therapies and personalized medicine approaches. Its structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, another rapidly growing domain in drug design.

Environmental considerations for CAS 1004096-15-4 include assessments of its biodegradability and ecotoxicology, particularly given the halogenated nature of the molecule. Regulatory compliance with REACH and other chemical safety frameworks is essential for commercial distribution, a concern frequently raised by procurement specialists in multinational corporations.

The global market for fluorinated pyrazoles is projected to expand significantly, driven by pharmaceutical outsourcing and contract research organizations (CROs). 1-(Difluoromethyl)-4-iodo-5-methyl-1H-pyrazole exemplifies how specialty chemicals enable innovation across multiple industries, from life sciences to advanced materials. Its continued study will likely yield novel applications in catalysis and molecular imaging, reinforcing its status as a high-value intermediate.